Cas no 808750-23-4 (Phenol, 3-bromo-4-methoxy-5-methyl- (9CI))
808750-23-4 structure
Product Name:Phenol, 3-bromo-4-methoxy-5-methyl- (9CI)
CAS No:808750-23-4
MF:C8H9BrO2
MW:217.059861898422
CID:715108
PubChem ID:45097511
Update Time:2025-04-19
Phenol, 3-bromo-4-methoxy-5-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-bromo-4-methoxy-5-methyl- (9CI)
- 3-bromo-4-methoxy-5-methylphenol
- DTXSID90667606
- Phenol,3-bromo-4-methoxy-5-methyl-(9ci)
- 808750-23-4
-
- Inchi: 1S/C8H9BrO2/c1-5-3-6(10)4-7(9)8(5)11-2/h3-4,10H,1-2H3
- InChI Key: OEOUXIYJVORICL-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C)=C1OC)O
Computed Properties
- Exact Mass: 215.97859g/mol
- Monoisotopic Mass: 215.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5Ų
Phenol, 3-bromo-4-methoxy-5-methyl- (9CI) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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